Cas no 110124-06-6 (methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate)

• Product Name: methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate
• CAS No: 110124-06-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD29034106
• CID: 2886128
• PubChem ID: 14739009
• Update Time: 2025-10-31

methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate
• EN300-225938
• methyl 2-(2-methylprop-2-enoxy)benzoate
• 110124-06-6
• SCHEMBL8379922
• 2-(2-methyl-2-propenyloxy)-benzoic acid, methyl ester
• Methyl 2-[(2-methylprop-2-en-1-yl)oxy]benzoate
• KEA12406
• Methyl2-[(2-methylprop-2-en-1-yl)oxy]benzoate
• 2-(2-methyl-2-propenyloxy)benzoic acid, methyl ester
• NUYRHBZFBQMTCI-UHFFFAOYSA-N

• MDL： MFCD29034106
• Inchi： 1S/C12H14O3/c1-9(2)8-15-11-7-5-4-6-10(11)12(13)14-3/h4-7H,1,8H2,2-3H3
• InChI Key： NUYRHBZFBQMTCI-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 206.094294304Da
• Monoisotopic Mass: 206.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate

Professional Introduction to Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate (CAS No. 110124-06-6)

Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate, a compound with the chemical identifier CAS No. 110124-06-6, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural motif, exhibits a range of potential applications that span from medicinal chemistry to industrial formulations. The presence of an isobutyl oxy group in its molecular structure imparts distinct chemical properties, making it a subject of intense research interest.

The synthesis and characterization of Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate have been extensively studied to understand its reactivity and functional utility. The compound's molecular architecture, featuring a benzene ring linked to an isobutyl ether side chain, suggests applications in the development of novel organic materials and bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in various scientific domains.

In the realm of pharmaceutical research, Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate has been investigated for its potential role as an intermediate in the synthesis of pharmacologically active agents. The benzoate moiety is well-known for its incorporation into drug molecules due to its stability and ability to enhance bioavailability. Furthermore, the isobutyl oxy group introduces a lipophilic character, which can be advantageous in designing molecules with improved solubility and membrane permeability.

Recent studies have highlighted the compound's utility in the development of novel ligands for enzyme inhibition. The benzene ring's aromaticity and the presence of electron-withdrawing groups make it a suitable scaffold for designing molecules that can interact with biological targets. For instance, derivatives of Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate have shown promise in inhibiting certain enzymes implicated in inflammatory pathways. This has prompted further investigation into its pharmacological profile and potential therapeutic applications.

The material science applications of Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate are equally fascinating. Its structural features make it a candidate for use in polymer formulations, where it can serve as a monomer or additive to enhance material properties such as flexibility and thermal stability. Additionally, the compound's ability to undergo cross-linking reactions suggests its suitability for developing advanced coatings and adhesives with improved durability and chemical resistance.

The spectroscopic and analytical characterization of Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate has been pivotal in understanding its behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have provided valuable insights into its molecular structure and dynamics. These studies have not only confirmed the identity of the compound but also revealed its reactivity patterns, which are crucial for optimizing synthetic routes.

In conclusion, Methyl 2-(2-methylprop-2-en-1-yl)oxybenzoate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry, have positioned it as a promising candidate for further exploration. As research continues to uncover new possibilities for this compound, its role in pharmaceuticals, materials science, and beyond is expected to expand significantly.